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Compound of Interest

Dimethyl
Compound Name: S
cyanocarbonimidodithioate

Cat. No.: B147598

Core Chemical Identity and Physicochemical
Properties

Dimethyl cyanocarbonimidodithioate, also known as Dimethyl N-cyanodithioiminocarbonate,
is a unique chemical entity characterized by the convergence of a cyano group, an imido
group, and two methylthio groups.[1] This combination of functionalities imparts a distinct
reactivity profile, making it a valuable synthon in complex organic synthesis.[1][2]

Key Identifiers and Properties
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Property Value Source(s)

CAS Number 10191-60-3 [1][2]13]

Molecular Formula CaHsN2S2 [1][4]

Molecular Weight 146.23 g/mol [5][6]
bis(methylsulfanyl)methylidene

IUPAC Name ( _y yomethy [11[7]
cyanamide
(Cyanimino)bis(methylthio)met

Synonyms hane, Dimethyl N- [1][2]
cyanodithioiminocarbonate

SMILES CSC(=NC#N)SC [11[7]
IULFXBLVJIPESI-

InChl Key [11[5117]
UHFFFAOYSA-N
White to pale brown/yellow

Appearance crystalline solid or powder.[8] [8][9][10][11]
[91[10][11]

Melting Point 45-56 °C [81I91[12]

B Slightly soluble in methanol,

Solubility _ _ [O1[13][14]
insoluble in water.[9][13][14]
Stench / Characteristic

Odor [8][13][15]

sulfurous odor.[8][13][15]

Spectroscopic Data

« Infrared (IR) Spectra: Key absorptions include a strong band around 2176 cm~1

corresponding to the cyano group (C=N) stretching vibration.[12]

e 1H NMR (300 MHz, DMSO-d6): A singlet is observed at approximately & 2.90 ppm,
integrating to 6H, which corresponds to the two equivalent methylthio (-SCHs) groups.[12]

e 13C NMR (75 MHz, CDCIs): Signals appear around 6 18.8 (SCHs), 115.3 (CN), and 186.8

(C=N).[12]
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Synthesis Methodologies: A Protocol-Driven
Approach

The synthesis of Dimethyl cyanocarbonimidodithioate can be achieved through several

routes. The choice of method often depends on the availability of starting materials, desired
scale, and safety considerations. A common and effective laboratory-scale synthesis starts

from cyanamide.

Protocol: Synthesis from Cyanamide, Carbon Disulfide,
and lodomethane

This protocol is based on a well-established method involving the formation of a
dithiocarbamate salt followed by S-alkylation.[12][16]

Causality: The reaction proceeds in two key stages. First, the nucleophilic cyanamide anion
attacks the electrophilic carbon of carbon disulfide. A strong base like potassium hydroxide is
crucial for deprotonating the cyanamide, initiating the reaction. The second stage involves a
classic S-alkylation where the newly formed dithio-dianion acts as a nucleophile, displacing the
iodide from two equivalents of iodomethane to yield the final product.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b147598?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2234726.htm
https://patents.google.com/patent/CN106316902A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 2: S-Alkylation jorkup & Purific:

Workt ification
H .[Waler Washja[Vacuum Dry\ngj—»[r‘)ec('g::x;m"j

\\\\\\\\\

N
£

&)
+

Nucleophilic Attack
(40°C)

Click to download full resolution via product page
Caption: General workflow for the synthesis of Dimethyl cyanocarbonimidodithioate.
Step-by-Step Methodology:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve
cyanamide (0.02 mol, 50% aqueous solution) in 80 mL of deionized water.[12]

o Base Addition: To the stirred solution, add potassium hydroxide (0.04 mol) and continue
stirring for 45 minutes at room temperature to ensure complete deprotonation.[12]

o Dithiocarbamate Formation: Slowly add carbon disulfide (0.02 mol) to the mixture. Heat the
reaction to 40°C. Stir until the carbon disulfide has completely dissolved (approximately 2
hours), indicating the formation of the intermediate salt.[12]

» Alkylation: Cool the reaction mixture to room temperature. Add iodomethane (0.04 mol)
dropwise. A precipitate will begin to form. Allow the mixture to stir overnight at room
temperature to ensure complete dialkylation.[12]
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« Isolation: Collect the solid precipitate by vacuum filtration.[12]

 Purification: Wash the collected solid thoroughly with deionized water to remove any
remaining inorganic salts. Dry the product under vacuum.[12]

» Final Purification (Self-Validation): For high purity, recrystallize the crude product from
ethanol. The purity can be confirmed by measuring the melting point (expected: 58-60°C for
this specific procedure) and acquiring NMR spectra to match reference data.[12]

Chemical Reactivity and Synthetic Applications

The molecule's reactivity is dominated by the electrophilic carbon atom situated between the
two sulfur atoms and the nucleophilic potential of the nitrogen and sulfur atoms.[1][17] This dual
reactivity makes it an exceptionally versatile building block for constructing a wide array of
heterocyclic compounds, which are foundational structures in medicinal chemistry and
agrochemicals.[1][17][18]

Key Applications:

o Pharmaceutical Synthesis: It is a well-documented intermediate in the synthesis of the Hz
receptor antagonist Cimetidine.[1][5] It is also used to prepare novel mercaptopurine and
thioguanine analogues with potential biological activity.[1][5]

e Heterocycle Synthesis: It serves as a precursor for a diverse range of nitrogen and sulfur-
containing heterocycles, including:

o

4-methylthiopyrazolo[1,5-a]-1,3,5-triazines[1][5][13]

[¢]

Methylsulfanyl derivatives of azoloazines and azoloazoles[1][5][13]

[¢]

Methylsulfanylpyrimidines[1][5][13]

[e]

N-aryl-6-methylsulfanyl-4-oxopyrimidine-5-carbonitriles[1][5][13]

e Agrochemicals: The compound is a key intermediate for synthesizing pesticides, including
various insecticides and fungicides.[13][17][18]
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lllustrative Reaction: Synthesis of a Pyrimidine
Derivative

The reaction with compounds containing an active methylene group, such as
cyanoacetanilides, exemplifies its utility in building complex heterocyclic systems.

Dimethyl
c 1. Nuc Attack
T
1. Nucleophilic Attack ,, |
D Active Methylen: —
Base (.., TEA) Compound (.., R-CH2-CN)

Adduct Intermediate
(via Nucleophilic Attack)

Substituted Methanethiol (MeSH)
Pyrimidine Derivative (Leaving Group)

Click to download full resolution via product page
Caption: General reaction pathway for heterocycle synthesis.

This reaction typically involves an initial nucleophilic attack from the deprotonated active
methylene compound onto the electrophilic carbon of the dithioimidocarbonate, followed by an
intramolecular cyclization and elimination of methanethiol (-MeSH) to form the stable aromatic
pyrimidine ring.

Safety, Handling, and Toxicology

Dimethyl cyanocarbonimidodithioate is a hazardous substance that requires strict safety
protocols. It is classified as toxic and corrosive.[7][8][15]

GHS Hazard Classification
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Hazard Statement

Description

Classification

Source(s)

Toxic / Harmful if

Acute Toxicity, Oral

H301 / H302 [11[71[8]
swallowed (Cat. 3/4)
Toxic in contact with Acute Toxicity, Dermal
H311 _ [1][71[8]
skin (Cat. 3)
o Acute Toxicity,
H330 Fatal if inhaled ) [11[7118]
Inhalation (Cat. 3)
Causes severe skin
Skin Corrosion /
H314 burns and eye o [L15117118]
Irritation (Cat. 1B)
damage
May cause an allergic ~ Skin Sensitization
H317 [11[7]

skin reaction

(Cat. 1)

Toxicological Profile: The compound is a known irritant and has been reported to cause severe
dermatitis upon skin contact.[1][5] The presence of the cyanide group means it may release

toxic hydrogen cyanide under certain conditions (e.g., strong acidic hydrolysis), and its

handling requires significant caution.[2][13]

Handling and Storage Protocol

e Engineering Controls: Always handle in a well-ventilated area, preferably within a certified

chemical fume hood to avoid inhalation of dust or vapors.[8]

o Personal Protective Equipment (PPE):

[¢]

[¢]

prevent any skin contact.[5][8]

[¢]

an appropriate cartridge (e.g., P3).[5][8]

Eye/Face Protection: Wear chemical safety goggles and a face shield.[5][8]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and protective clothing to

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator with
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e Storage: Store in a cool, dry, and well-ventilated place, away from incompatible materials
such as strong oxidizing agents.[8][13] Keep the container tightly closed and store in a
corrosives area.[8] Recommended storage is under an inert atmosphere (e.g., nitrogen) at
2°C - 8°C.

o Spill & Disposal: In case of a spill, evacuate the area. Avoid creating dust. Sweep up the
material and place it into a suitable, labeled container for disposal.[8] Dispose of
contents/container to an approved waste disposal plant in accordance with local, state, and
federal regulations.[8][15]

Conclusion

Dimethyl cyanocarbonimidodithioate (CAS 10191-60-3) is a cornerstone intermediate in
modern organic synthesis. Its unique molecular architecture provides a reliable and versatile
platform for the construction of complex, high-value molecules for the pharmaceutical and

agrochemical industries. While its reactivity is its greatest asset, it also necessitates a thorough

understanding of its hazardous properties and adherence to rigorous safety protocols. This
guide provides the foundational knowledge for scientists to harness the synthetic potential of
this compound safely and effectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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